Benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)-

• CAS RN: 105172-74-5
• Molecular Formula: C7H2BrClF3NO2
• Molecular Weight: 304.45 g/mol
• IUPAC Name: 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H2BrClF3NO2/c8-3-1-4(7(10,11)12)6(9)5(2-3)13(14)15/h1-2H
• InChI Key: IRZPMVXKUOUERU-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1C(F)(F)F)Cl)[N+](=O)[O-])Br
• synonyms: BENZENE, 5-BROMO-2-CHLORO-1-NITRO-3-(TRIFLUOROMETHYL)-

Description

Benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- is a chemical compound that is commonly used in scientific research. It is a member of the nitrobenzene family of compounds and is known for its unique properties and applications. In

Scientific Research Applications

Benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- has a wide range of scientific research applications. It is commonly used as a starting material for the synthesis of other compounds, as well as a reagent in various chemical reactions. Additionally, it has been used in the development of new drugs and pharmaceuticals.

Mechanism Of Action

The mechanism of action of benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- is not well understood. However, it is believed to act as an inhibitor of certain enzymes and proteins, which can lead to changes in cellular function and metabolism.

Biochemical And Physiological Effects

Benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties, as well as the ability to inhibit the growth of certain cancer cells. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One advantage of using benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- in lab experiments is its versatility. It can be used in a wide range of reactions and applications, making it a valuable tool for researchers. However, one limitation is its potential toxicity. It is important to handle this compound with care and to follow proper safety protocols in the laboratory.

Future Directions

There are many potential future directions for research involving benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)-. One area of interest is the development of new drugs and therapies based on its unique properties. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential in the treatment of various diseases and conditions. Finally, there is a need for continued research into the safety and toxicity of this compound, particularly in the context of its use in laboratory settings.
Conclusion
In conclusion, benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- is a valuable compound with a wide range of scientific research applications. Its unique properties and potential for use in drug development make it an important tool for researchers. However, it is important to handle this compound with care and to follow proper safety protocols in the laboratory. There are many potential future directions for research involving this compound, and continued study is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of benzene, 5-bromo-2-chloro-1-nitro-3-(trifluoromethyl)- involves the reaction of 5-bromo-2-chloro-1-nitrobenzene with trifluoromethyl iodide in the presence of a palladium catalyst. This reaction results in the formation of the desired compound, which can be purified using standard laboratory techniques.